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Compound of Interest

Compound Name: ANQ-11125

Cat. No.: B561593 Get Quote

The identity and mechanism of action of the compound designated "ANQ-11125" remain

elusive based on publicly available scientific literature and databases. Initial searches have

yielded ambiguous and conflicting information, preventing a comprehensive analysis and

comparison with alternative therapies.

A search for "ANQ-11125" has resulted in several unrelated findings, highlighting the current

lack of consolidated scientific information on this specific compound. One commercial vendor

lists a product named "ANQ 11125" and describes it as a Motilin Receptor antagonist[1]. The

motilin receptor is a G protein-coupled receptor that plays a role in gastrointestinal motility.

Antagonists of this receptor could potentially be investigated for conditions related to gastric

emptying and intestinal transit.

However, other database entries associated with the number "11125" refer to the inorganic

compound Lithium, a well-established mood stabilizer used in the treatment of bipolar

disorder[2]. The mechanisms of action of lithium are complex and not fully understood but are

known to involve the modulation of various signaling pathways, including the inhibition of

glycogen synthase kinase 3β (GSK-3β) and the inositol monophosphatase pathway.

Further complicating the identification of ANQ-11125, the number also appears in non-

pharmacological contexts, such as a course code at the University of Chicago, a publication

number in the International Journal of Molecular Sciences, and a software bug fix identifier[3][4]

[5].
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Due to the absence of clear and verifiable scientific data on ANQ-11125, including its chemical

structure, therapeutic target, and mechanism of action, it is not possible to conduct an

independent verification or a comparative analysis with other compounds. To proceed with a

detailed guide as requested, a more specific identifier for the compound, such as a full

chemical name, a corporate research code, or a reference to a peer-reviewed publication, is

required.

Should further clarifying information become available, a comprehensive comparison guide

could be developed. This would involve:

A detailed exposition of the signaling pathway of ANQ-11125. This would be visualized using

a DOT script-generated diagram to clearly illustrate the molecular interactions and cellular

consequences of the drug's action.

A comparative analysis with alternative compounds. This would involve presenting

quantitative data on the efficacy and potency of ANQ-11125 alongside that of other drugs

targeting the same or similar pathways. This data would be summarized in a clear tabular

format for ease of comparison.

A thorough description of the experimental protocols used to elucidate the mechanism of

action. This would provide researchers with the necessary information to replicate and

validate the findings.

Without a clear identification of ANQ-11125, any attempt to create a comparison guide would

be speculative and lack the scientific rigor required by the target audience of researchers,

scientists, and drug development professionals. We encourage the user to provide more

specific information to enable a thorough and accurate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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